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Compound of Interest

Compound Name: 2-(pyrimidin-2-ylsulfanyl)ethan-1-ol

Cat. No.: B1342641 Get Quote

An In-depth Technical Guide on the Molecular Weight of 1-(pyrimidin-2-yl)ethan-1-ol

This guide provides a detailed analysis of the molecular weight of 1-(pyrimidin-2-yl)ethan-1-ol,

a topic of interest for researchers, scientists, and professionals in drug development. The

document outlines the methodology for determining the molecular weight, presents the relevant

data in a structured format, and includes a visualization of the informational workflow.

Compound Identification and Formula
1-(pyrimidin-2-yl)ethan-1-ol is a heterocyclic compound containing a pyrimidine ring substituted

with an ethanol group. The initial step in determining its molecular weight is to ascertain its

molecular formula. Based on its chemical structure, the molecular formula is established as

C₆H₈N₂O[1][2]. This formula indicates that each molecule of the compound consists of six

carbon atoms, eight hydrogen atoms, two nitrogen atoms, and one oxygen atom.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is performed by multiplying the number of atoms of each element by its

standard atomic weight and then summing these products.

Experimental Protocols / Methodology
The determination of the molecular weight for 1-(pyrimidin-2-yl)ethan-1-ol follows a standard

protocol based on its molecular formula:
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Identify the Molecular Formula: The chemical structure of 1-(pyrimidin-2-yl)ethan-1-ol is

analyzed to determine the count of each type of atom, yielding the formula C₆H₈N₂O.

Determine Atomic Weights: The conventional atomic weights for Carbon (C), Hydrogen (H),

Nitrogen (N), and Oxygen (O) are obtained from the IUPAC Commission on Isotopic

Abundances and Atomic Weights.

Carbon: 12.011 u

Hydrogen: 1.008 u[3]

Nitrogen: 14.007 u[4][5]

Oxygen: 15.999 u[6][7]

Calculate Total Mass for Each Element: The number of atoms of each element is multiplied

by its atomic weight.

Mass of Carbon = 6 atoms * 12.011 u/atom

Mass of Hydrogen = 8 atoms * 1.008 u/atom

Mass of Nitrogen = 2 atoms * 14.007 u/atom

Mass of Oxygen = 1 atom * 15.999 u/atom

Summation: The masses of all elements are summed to compute the final molecular weight

of the compound.

Data Presentation
The quantitative data pertaining to the molecular weight of 1-(pyrimidin-2-yl)ethan-1-ol is

summarized in the table below for clarity and ease of comparison.
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Element (Symbol) Number of Atoms
Standard Atomic
Weight (u)

Total Mass per
Element (u)

Carbon (C) 6 12.011[8][9] 72.066

Hydrogen (H) 8 1.008[3][10] 8.064

Nitrogen (N) 2 14.007[4][11] 28.014

Oxygen (O) 1 15.999[6][7] 15.999

Total 17 124.143

The calculated molecular weight is approximately 124.14 g/mol , which aligns with

commercially available data for this compound[1][2][12].

Visualization of Workflow
The logical relationship for determining the molecular weight is visualized in the following

diagram.

1-(pyrimidin-2-yl)ethan-1-ol Molecular Formula:
C₆H₈N₂O

Leads to Sum of Atomic Weights:
(6C) + (8H) + (2N) + (1O)

Used for Molecular Weight:
124.14 g/mol

Yields

Click to download full resolution via product page

Molecular Weight Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

